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Compound of Interest

Compound Name: 9-cis-13,14-Dihydroretinoic acid

Cat. No.: B15608328 Get Quote

Essential Safety and Handling Guide for 9-cis-
13,14-Dihydroretinoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 9-cis-13,14-Dihydroretinoic acid. Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Summary
While a specific Safety Data Sheet (SDS) for 9-cis-13,14-Dihydroretinoic acid is not readily

available, its structural similarity to 9-cis-Retinoic acid necessitates treating it with similar

precautions. 9-cis-Retinoic acid is a known hazardous substance.[1][2][3][4] The primary

hazards are summarized below.
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Hazard Class Description Precautionary Statements

Skin Corrosion/Irritation Causes skin irritation.[1][2]
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[1][2][4]

H319: Causes serious eye

irritation.[1][2][4]

Reproductive Toxicity

Suspected of damaging the

unborn child.[1] May damage

fertility or the unborn child.[2]

[4]

H360 / H361d: May damage

fertility or the unborn child.[1]

[2][4]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1][2][3][4]

H335: May cause respiratory

irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the required equipment.
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Body Part Required PPE
Specifications and
Rationale

Hands

Double-gloving with

chemotherapy-grade nitrile or

neoprene gloves.

Provides a robust barrier

against chemical permeation.

The outer glove should be

changed immediately upon

contamination.

Body

Disposable, polyethylene-

coated polypropylene gown

with a solid front and tight-

fitting cuffs.[5]

Offers resistance to chemical

splashes and prevents

contamination of personal

clothing. Cloth lab coats are

not suitable.[5]

Eyes and Face
Chemical safety goggles and a

full-face shield.[5]

Protects against splashes and

airborne particles entering the

eyes and mucous membranes.

Respiratory
A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of aerosolized

particles.[3][6]

Head and Feet
Disposable head/hair cover

and shoe covers.[5]

Prevents contamination of hair

and personal footwear.

Operational Plan for Handling
Follow these step-by-step instructions for the safe handling of 9-cis-13,14-Dihydroretinoic
acid.

Preparation:

Read and fully understand the Safety Data Sheet for a closely related compound like 9-

cis-Retinoic acid.

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

Prepare all necessary equipment and reagents before handling the compound.

Designate a specific area for handling 9-cis-13,14-Dihydroretinoic acid to minimize

contamination.

Gowning and Gloving:

Don all required PPE in the correct order: shoe covers, inner gloves, gown, head/hair

cover, face mask/respirator, and safety goggles.

Don the outer pair of gloves over the gown cuffs.

Handling the Compound:

All handling of the solid compound and preparation of solutions must be conducted within

a certified chemical fume hood to minimize inhalation exposure.[3][4]

Use a plastic-backed absorbent liner on the work surface to contain any spills.

When weighing the solid, use a dedicated spatula and weighing boat.

Handle the compound gently to avoid creating dust.

Close the container tightly immediately after use.[3][4]

Post-Handling:

Wipe down the work surface with an appropriate solvent (e.g., 70% ethanol) and dispose

of the liner as hazardous waste.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

The outer gloves should be removed first.

Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and exposure to others.

Chemical Waste:

All solid 9-cis-13,14-Dihydroretinoic acid waste and solutions should be collected in a

clearly labeled, sealed, and leak-proof hazardous waste container.

The container should be marked as "Hazardous Waste" and include the chemical name.

Contaminated Materials:

All disposable items that have come into contact with the compound, including gloves,

gowns, shoe covers, absorbent pads, and weighing boats, must be disposed of as

hazardous waste.

Place these materials in a designated hazardous waste bag or container.

Disposal Method:

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

A common method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Workflow for Handling and Disposal of 9-cis-13,14-
Dihydroretinoic Acid
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Caption: Workflow for safe handling and disposal of 9-cis-13,14-Dihydroretinoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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